Cas no 1227375-09-8 (Bi-linderone)

• Product Name: Bi-linderone
• CAS No: 1227375-09-8
• Molecular Formula: C₃₄H₃₂O₁₀
• Molecular Weight: 600.61200
• CID: 837716
• PubChem ID: 75220691

Bi-linderone Properties

Names and Identifiers

• Bi-linderone
• rel-(6R,9R,10S)-9-[(3,4-Dimethoxy-2,5-dioxo-3-cyclopenten-1-ylidene)methoxymethyl]-2,3,8-trimethoxy-6,10-diphenylspiro[4.5]deca-2,7-diene-1,4-dione
• B0005-445538
• 1227375-09-8
• 9-[(3,4-dimethoxy-2,5-dioxocyclopent-3-en-1-ylidene)-methoxymethyl]-2,3,8-trimethoxy-6,10-diphenylspiro[4.5]deca-2,7-diene-1,4-dione
• DA-61665
• 9-[(3,4-dimethoxy-2,5-dioxocyclopent-3-en-1-ylidene)(methoxy)methyl]-2,3,8-trimethoxy-6,10-diphenylspiro[4.5]deca-2,7-diene-1,4-dione

• InChIKey： LCIXMPUYUMOMIA-JCTONOIOSA-N
• Inchi： InChI=1S/C34H32O10/c1-39-21-17-20(18-13-9-7-10-14-18)34(32(37)30(43-5)31(44-6)33(34)38)24(19-15-11-8-12-16-19)22(21)27(40-2)23-25(35)28(41-3)29(42-4)26(23)36/h7-17,20,22,24H,1-6H3/t20-,22+,24-/m1/s1
• SMILES： [#6]-[#8]\[#6](-[#6]-1-[#6](-c2ccccc2)C2([#6](-[#6]=[#6]-1-[#8]-[#6])-c1ccccc1)[#6](=O)-[#6](-[#8]-[#6])=[#6](-[#8]-[#6])-[#6]2=O)=[#6]-1\[#6](=O)-[#6](-[#8]-[#6])=[#6](-[#8]-[#6])-[#6]-1=O |c:14,t:30,42|

Computed Properties

• Exact Mass: 600.20000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 9
• Monoisotopic Mass: 600.19954721g/mol
• Heavy Atom Count: 44
• Complexity: 1280
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 124Ų

Experimental Properties

• LogP: 3.91340
• PSA: 123.66000
• Boiling Point: 835.8±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.1 mmHg at 25°C
• Flash Point: 344.5±34.3 °C
• Color/Form: Yellow powder
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives